![molecular formula C18H22Cl2N2O B6182921 N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide hydrochloride CAS No. 2613382-26-4](/img/no-structure.png)
N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide hydrochloride
Overview
Description
N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide hydrochloride, or N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl, is a synthetic compound with various scientific applications. This compound is a member of the class of compounds known as amides, which are compounds with a nitrogen atom attached to a carbonyl group. N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl has a wide range of applications in scientific research, including as a biochemical and physiological tool.
Scientific Research Applications
N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl has a wide range of applications in scientific research. It has been used as a tool to study the biochemical and physiological effects of various compounds, such as drugs and hormones. Additionally, N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl has been used to study the mechanism of action of various compounds, as well as their interactions with other compounds. It has also been used to study the effects of various compounds on the body, such as their effects on blood pressure and heart rate.
Mechanism of Action
The mechanism of action of N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl is not yet fully understood. However, it is believed that the compound binds to certain receptors in the body, which then triggers a cascade of biochemical reactions. These reactions can lead to a variety of physiological effects, such as changes in blood pressure and heart rate.
Biochemical and Physiological Effects
N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to bind to certain receptors in the body, which can lead to an increase in the levels of certain hormones and neurotransmitters. Additionally, N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl has been shown to have an effect on blood pressure and heart rate. It has also been shown to have an effect on the immune system, as well as the digestive system.
Advantages and Limitations for Lab Experiments
N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl has several advantages and limitations for lab experiments. One advantage of using this compound is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has a wide range of applications in scientific research, which makes it a useful tool for studying the biochemical and physiological effects of various compounds. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments using this compound.
Future Directions
Despite its wide range of applications, there is still a need for further research into the potential uses of N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl. Possible future directions include further research into the biochemical and physiological effects of this compound, as well as further research into its mechanism of action. Additionally, further research into the potential uses of this compound in drug development, as well as its potential use in the diagnosis and treatment of various diseases, is also needed. Finally, further research into the potential uses of this compound in the field of nanotechnology is also needed.
Synthesis Methods
N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl can be synthesized using a variety of methods, including the reaction of N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide with hydrochloric acid. This reaction results in the formation of N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl. Alternatively, N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide HCl can also be synthesized by a condensation reaction between N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide and hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide hydrochloride involves the reaction of 3-chloropropiophenone with benzylamine to form 1-(3-chlorophenyl)-2-phenylpropan-1-amine. This intermediate is then reacted with formaldehyde and N-(4-aminophenyl)acetamide to form N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "3-chloropropiophenone", "benzylamine", "formaldehyde", "N-(4-aminophenyl)acetamide", "hydrochloric acid" ], "Reaction": [ "3-chloropropiophenone is reacted with benzylamine in the presence of a catalyst to form 1-(3-chlorophenyl)-2-phenylpropan-1-amine.", "1-(3-chlorophenyl)-2-phenylpropan-1-amine is then reacted with formaldehyde and N-(4-aminophenyl)acetamide in the presence of a base to form N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide.", "The final step involves the addition of hydrochloric acid to the N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide to form the hydrochloride salt of the compound." ] } | |
CAS RN |
2613382-26-4 |
Product Name |
N-[4-({[2-(3-chlorophenyl)propyl]amino}methyl)phenyl]acetamide hydrochloride |
Molecular Formula |
C18H22Cl2N2O |
Molecular Weight |
353.3 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
